Cas no 27254-80-4 (Acridinamine)

Acridinamine structure
Acridinamine structure
Product Name:Acridinamine
CAS No:27254-80-4
MF:C13H10N2
MW:194.231902599335
CID:271797
PubChem ID:11352
Update Time:2025-04-19

Acridinamine Chemical and Physical Properties

Names and Identifiers

    • Acridinamine
    • HMS2232G08
    • NSC170666
    • UNII-LB79BVP4V6
    • SCHEMBL167452
    • AKOS006279834
    • BRN 0141124
    • AB00453386-14
    • DTXSID40870623
    • Acridin-1-ylamine
    • 1-Aminoacridine
    • CCRIS 2105
    • LB79BVP4V6
    • 1-Aminoakridin
    • Opera_ID_786
    • NSC 170666
    • cid_11352
    • ACRIDINE, 1-AMINO-
    • 5-22-11-00004 (Beilstein Handbook Reference)
    • BDBM48247
    • WLN: T C666 BNJ GZ
    • CHEMBL146525
    • NSC-170666
    • 27254-80-4
    • 1-Acridinamine
    • 1-Aminoakridin [Czech]
    • acridin-1-amine
    • aminoacridin
    • NCGC00245933-01
    • SMR000131749
    • HMS3373O03
    • 578-06-3
    • AB00453386-17
    • MLS000521341
    • FT-0775279
    • LOMMDWBTANPFEJ-UHFFFAOYSA-N
    • 1-Amino-acridin
    • 4-Aminoacridine (European)
    • Inchi: 1S/C13H10N2/c14-11-5-3-7-13-10(11)8-9-4-1-2-6-12(9)15-13/h1-8H,14H2
    • InChI Key: LOMMDWBTANPFEJ-UHFFFAOYSA-N
    • SMILES: N1C2C=CC=CC=2C=C2C(=CC=CC=12)N

Computed Properties

  • Exact Mass: 194.084398
  • Monoisotopic Mass: 194.084398
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 38.9

Experimental Properties

  • Density: 1.268g/cm3
  • Boiling Point: 419.8°C at 760 mmHg
  • Flash Point: 237.2°C
  • Refractive Index: 1.78

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